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Compound of Interest

Compound Name: Monoethylglycinexylidide-d6

Cat. No.: B12415320

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Monoethylglycinexylidide-d6. The information is compiled from available safety data sheets,
toxicological studies, and established scientific literature to ensure a high standard of accuracy
and utility for professionals in research and drug development.

Chemical Identification and Physical Properties

Monoethylglycinexylidide-d6 is the deuterated form of Monoethylglycinexylidide (MEGX), the
primary active metabolite of the local anesthetic, Lidocaine. The deuteration is typically on the
ethyl group.

Property Value Source

) 2-(diethylamino)-N-(2,6- ) )
Chemical Name ) ] Sigma-Aldrich
dimethylphenyl)acetamide-d6

Synonyms MEGX-d6, Norlidocaine-d6 PubChem[1]
Molecular Formula C12H12DeN20 PubChem[1]
Molecular Weight 212.32 g/mol PubChem|[1]
Appearance White Solid ChemicalBook[2]
Solubility 25.2 pg/mL at pH 7.4 PubChem[1]
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Hazard Identification and GHS Classification

Monoethylglycinexylidide-d6 is classified as harmful if swallowed. The GHS classification for
the non-deuterated parent compound, Monoethylglycinexylidide, is generally considered

applicable.
Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Signal Word: Warning
Hazard Pictogram:
waalt text

Toxicological Summary

Monoethylglycinexylidide is an active metabolite of lidocaine and exhibits pharmacological and
toxicological properties.[3] Its toxicity is estimated to be approximately 80-90% that of lidocaine.

[3]

A study in goat kids established the following toxicological parameters for the non-deuterated
compound after intravenous infusion of lidocaine hydrochloride:

Parameter Value Species

Mean Total Dose (Convulsant) 12.31 + 1.42 mg/kg BW Goat Kids

Mean Plasma Concentration )
13.59 + 2.34 pg/mL Goat Kids
(Convulsant)

Source: Toxicity and Pharmacokinetic Studies of Lidocaine and Its Active Metabolite,
Monoethylglycinexylidide, in Goat Kids[4][5]

Experimental Protocols
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Acute Oral Toxicity Study (Based on OECD Guideline
423)

The following is a generalized protocol for assessing the acute oral toxicity of a substance like
Monoethylglycinexylidide-d6, based on the OECD Guideline 423 (Acute Toxic Class
Method).[6][7][8]

Objective: To determine the acute oral toxicity of the test substance and to classify it according
to the Globally Harmonised System (GHS).[8]

Principle: A stepwise procedure is used where a small group of animals (typically 3) of a single
sex are dosed at each step.[6] The outcome of each step determines the dosage for the
subsequent step.[6]

Experimental Workflow:
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Dosing and Observation

Administer Starting Dose
(e.g., 300 mg/kg) to 3 animals.
Observe for mortality/morbidity
(48 hours)

Outcome at 48h

Preparation Phase

Animal Acclimatization
(e.g., 5 days)

Continue observation
(up to 14 days)

Analysis and Reporting

Fasting
(Food, not water, withheld overnight)

Test Substance Preparation
(Vehicle selection and concentration)

Gross Necropsy of all animals

Data Analysis and Classification

0-1 death 2 deaths 3 deaths J

L I%ecision Tree
No/1 death: Dose higher in next step 2 deaths: Dose lower in next step 3 deaths: Stop testing, classify Final Report Generation

Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study based on OECD Guideline 423.

Methodology:

¢ Animal Selection: Healthy, young adult rodents of a single sex (preferably females) are used.

[6]
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e Housing and Feeding: Animals are housed in standard conditions with access to food and
water, except for the brief fasting period before dosing.

o Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle (e.g., water, corn oil).

o Administration: The substance is administered orally by gavage in a single dose.[6]

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for up to 14 days.[9]

e Necropsy: All animals are subjected to a gross necropsy at the end of the study.[10]

o Data Analysis: The number of mortalities at different dose levels is used to classify the
substance according to GHS categories.

Metabolic Pathway

Monoethylglycinexylidide is formed in the liver through the N-deethylation of lidocaine, a
process primarily catalyzed by the cytochrome P450 enzymes CYP1A2 and CYP3A4.[11]
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Caption: Metabolic pathway of Lidocaine to Monoethylglycinexylidide.

Safe Handling and Emergency Procedures

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

» Skin Protection: Handle with impervious gloves. Wear protective clothing to prevent skin
contact.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if ventilation is inadequate
or for handling large quantities.

Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wash hands thoroughly after handling.

First Aid Measures:

If Swallowed: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Spill and Disposal:

o Spill: Sweep up and shovel into suitable containers for disposal. Avoid dust formation.
» Disposal: Dispose of contents/container to an approved waste disposal plant.

Safe Handling Workflow:
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l

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Ventilated Workspace

Handling
y

Weigh and Handle Substance

,

Minimize Dust/Aerosol Generation

Post-H v3ndling

Decontaminate Workspace

,

Dispose of Waste Properly

,

Remove and Dispose of PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Monoethylglycinexylidide-d6.
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This guide is intended for informational purposes for qualified professionals. Always refer to the

most current Safety Data Sheet (SDS) from your supplier before handling any chemical

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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